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Compound of Interest

Compound Name: Copper L-aspartate

Cat. No.: B13812050 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of Copper (II) L-

aspartate, a metal-amino acid complex with significant potential in catalysis. The synthesis

involves the reaction of a copper (II) salt with L-aspartic acid under controlled pH and

temperature. This application note includes a step-by-step experimental procedure,

characterization data, and a discussion of its applications, particularly as a component in

developing advanced catalytic materials such as Metal-Organic Frameworks (MOFs).

Physicochemical Properties
Copper (II) L-aspartate is a coordination complex with well-defined physical and chemical

properties. It typically presents as a blue powder.[1]

Property Value Reference

Molecular Formula C₄H₅CuNO₄ [2][3]

Molecular Weight 194.63 g/mol [2][3]

IUPAC Name
copper;(2S)-2-

aminobutanedioate
[2][3]

CAS Number 30272-90-3 [2][3]

Appearance Blue solid/powder [1][4]
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Synthesis Protocol
This protocol is adapted from a method involving the aqueous reaction of copper (II) chloride

and L-aspartic acid.[4] The procedure allows for the synthesis of the complex under various pH

conditions to optimize yield and purity.

Materials and Reagents
Copper (II) Chloride Dihydrate (CuCl₂·2H₂O)

L-Aspartic Acid

Sodium Hydroxide (NaOH), 0.1 M solution

Distilled Water

Equipment
Reflux apparatus

Heating mantle or water bath

pH meter

Magnetic stirrer and stir bar

Beakers and graduated cylinders

Freeze-dryer or vacuum oven

Experimental Workflow
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Preparation

Reaction Isolation & CharacterizationPrepare 1 mmol CuCl₂·2H₂O
in 25 mL H₂O

Mix Solutions

Prepare 2 mmol L-Aspartic Acid
in 25 mL H₂O

Adjust pH with 0.1M NaOH
(e.g., to pH 7)

Stirring
Reflux at 60°C

(1-4 hours) Cool to Room Temp. Freeze-Dry for 48h
to obtain solid product

Precipitate forms
Characterize Product

(e.g., UV-Vis, TGA, PXRD)

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of Copper L-aspartate.

Step-by-Step Procedure
Reagent Preparation:

Prepare the copper solution by dissolving 0.17 g (1 mmol) of CuCl₂·2H₂O in 25 mL of

distilled water.

Prepare the ligand solution by dissolving 0.26 g (2 mmol) of L-aspartic acid in 25 mL of

distilled water.[4]

Reaction:

Mix the two solutions in a reaction vessel equipped with a magnetic stirrer.

Slowly add 0.1 M NaOH solution to the mixture to adjust the pH to the desired level (e.g.,

pH 4, 5, 6, or 7). Monitor the pH carefully.[4]

Set up the reflux apparatus and heat the mixture to 60°C. Maintain this temperature for a

set duration (e.g., 3 hours).[4]

Product Isolation:

After the reflux period, allow the solution to cool to room temperature. A solid precipitate

should form.
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Isolate the solid product. For optimal purity and to remove excess salts, washing with cold

distilled water followed by centrifugation can be performed.

Dry the final product thoroughly. Freeze-drying for 48 hours is an effective method to

obtain a fine powder.[4]

Experimental Data
Synthesis Yields
The yield of the Copper (II) L-aspartate complex is dependent on reaction conditions such as

pH and time. The following table summarizes representative data from a study performing the

synthesis at different pH values with a 3-hour reflux time.[4]

Reaction pH
Reflux Time
(hours)

Yield (g)
Product
Appearance

2 3 0.2935 Green Solid

4 3 0.3095 Blue Solid

5 3 0.2712 Blue Solid

6 3 0.2876 Blue Solid

7 3 0.2967 Blue Solid

Note: Initial reactants were 1 mmol CuCl₂·2H₂O and 2 mmol L-aspartic acid.[4]

Characterization Data
Thermal analysis provides insight into the stability and composition of the synthesized complex.
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Analysis Type Observation Interpretation

TGA (Thermogravimetric

Analysis)
Water loss of ~25% observed.

Corresponds to the loss of

coordinated water molecules.

[5]

TGA/DSC (Differential

Scanning Calorimetry)

Final residue formation at

~370°C.

Consistent with the

decomposition of the complex

to form Copper (II) Oxide

(CuO).[5]

BET Surface Area
170.5 m²/g (for L-CuAsp

coordination polymer)

Indicates a porous structure,

which is advantageous for

catalytic applications.[5]

Catalytic Applications
While simple Copper (II) L-aspartate has shown limited direct use as a catalyst, its true

potential lies in its role as a versatile building block for more complex and highly active catalytic

systems. Its chirality and coordination chemistry make it an attractive component for

specialized applications.

Precursor for Metal-Organic Frameworks (MOFs)
Copper L-aspartate can serve as a key component (ligand and metal node) in the synthesis of

chiral, porous MOFs.[6] These frameworks can create confined environments with catalytically

active sites, suitable for reactions like enantioselective catalysis or small molecule activation.[6]

[7] The inherent chirality of L-aspartate can be transferred to the MOF structure, making it a

candidate for asymmetric synthesis.[6][7]
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Caption: Conceptual diagram of Copper L-aspartate as a building block for a catalytic MOF.

Enantioselective Catalysis
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The use of enantiopure L-aspartic acid in the synthesis results in a homochiral complex.[7] This

property is highly desirable for creating catalysts that can selectively produce one enantiomer

of a chiral product, a critical requirement in the pharmaceutical industry.[5][8]

Bio-inspired Catalysis
The structure of Copper L-aspartate mimics active sites in certain metalloenzymes. For

example, aspartic acid residues are crucial for the catalytic activity of copper amine oxidases.

[9] Studying synthetic analogues like Copper L-aspartate can provide valuable insights into

the mechanisms of these biological catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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